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molecular formula H2PO4(−)<br>H2O4P- B1203007 Dihydrogen phosphate CAS No. 14066-20-7

Dihydrogen phosphate

Cat. No. B1203007
CAS RN: 14066-20-7
M. Wt: 96.987 g/mol
InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Patent
US05112743

Procedure details

32.3 g (0.100 mole) of 4'-methoxy-4-diazodiphenylamine hydrogensulfate was dissolved in 70 ml of an 85% phosphoric acid solution. Then 6.64 g (0.0700 mole) of glyoxylic acid monohydrate (97%) was added to this solution and the mixture was stirred at 40° C. for 20 hours. Then 3.96 g (0.0900 mole) of acetaldehyde was added to the reaction mixture and the mixture was stirred at 40° C. for additional 20 hours. Thereafter, the reaction solution was poured into 800 ml of isopropyl alcohol while stirring, to give yellow precipitate. The yellow precipitate was obtained by filtering and washed with isopropyl alcohol, to give dihydrogenphosphate of of a condensate of 4'-methoxy-4-diazodiphenylamine with glyoxylic acid.acetaldehyde.
[Compound]
Name
4'-methoxy-4-diazodiphenylamine hydrogensulfate
Quantity
32.3 g
Type
reactant
Reaction Step One
Name
phosphoric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
glyoxylic acid monohydrate
Quantity
6.64 g
Type
reactant
Reaction Step Two
Name
acetaldehyde
Quantity
3.96 g
Type
reactant
Reaction Step Three
Name
isopropyl alcohol
Quantity
800 mL
Type
reactant
Reaction Step Four
Name
dihydrogenphosphate
[Compound]
Name
4'-methoxy-4-diazodiphenylamine
Name
glyoxylic acid

Identifiers

REACTION_CXSMILES
O.[C:2]([OH:6])(=[O:5])[CH:3]=[O:4].C(=O)C.C(O)(C)C.[P:14](=[O:18])([OH:17])([OH:16])[OH:15]>>[P:14]([O-:18])([OH:17])([OH:16])=[O:15].[C:2]([OH:6])(=[O:5])[CH:3]=[O:4] |f:0.1|

Inputs

Step One
[Compound]
Name
4'-methoxy-4-diazodiphenylamine hydrogensulfate
Quantity
32.3 g
Type
reactant
Smiles
Name
phosphoric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(O)(O)(O)=O
Step Two
Name
glyoxylic acid monohydrate
Quantity
6.64 g
Type
reactant
Smiles
O.C(C=O)(=O)O
Step Three
Name
acetaldehyde
Quantity
3.96 g
Type
reactant
Smiles
C(C)=O
Step Four
Name
isopropyl alcohol
Quantity
800 mL
Type
reactant
Smiles
C(C)(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 40° C. for 20 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at 40° C. for additional 20 hours
Duration
20 h
STIRRING
Type
STIRRING
Details
while stirring
CUSTOM
Type
CUSTOM
Details
to give yellow precipitate
CUSTOM
Type
CUSTOM
Details
The yellow precipitate was obtained
FILTRATION
Type
FILTRATION
Details
by filtering
WASH
Type
WASH
Details
washed with isopropyl alcohol

Outcomes

Product
Details
Reaction Time
 20 h
Name
dihydrogenphosphate
Type
product
Smiles
P(=O)(O)(O)[O-]
[Compound]
Name
4'-methoxy-4-diazodiphenylamine
Type
product
Smiles
Name
glyoxylic acid
Type
product
Smiles
C(C=O)(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.